Cas no 84100-60-7 (4-((4-(Diethylamino)phenyl)amino)butane-1-sulphonic acid)

• Product Name: 4-((4-(Diethylamino)phenyl)amino)butane-1-sulphonic acid
• CAS No: 84100-60-7
• MF: C₁₄H₂₄N₂O₃S
• MW: 300.416962623596
• CID: 888753
• Update Time: 2023-08-03

4-((4-(Diethylamino)phenyl)amino)butane-1-sulphonic acid Chemical and Physical Properties

Names and Identifiers

• 4-[[4-(diethylamino)phenyl]amino]butane-1-sulphonic acid
• 4-[4-(diethylamino)anilino]butane-1-sulfonic acid
• 4-((4-(Diethylamino)phenyl)amino)butane-1-sulphonic acid
• 4-[[4-(Diethylamino)phenyl]amino]-1-butanesulfonic acid
• 4-[[4-(DIETHYLAMINO)PHENYL]AMINO]BUTANE-1-SULFONIC ACID

• Inchi： 1S/C14H24N2O3S/c1-3-16(4-2)14-9-7-13(8-10-14)15-11-5-6-12-20(17,18)19/h7-10,15H,3-6,11-12H2,1-2H3,(H,17,18,19)
• InChI Key： ZRUAQCLXACBIRB-UHFFFAOYSA-N
• SMILES： S(CCCCNC1C=CC(=CC=1)N(CC)CC)(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 342
• Topological Polar Surface Area: 78